![molecular formula C11H11ClN4OS B2985731 4-[4-(6-Chloropyridazin-3-yl)-1,3-thiazol-2-yl]morpholine CAS No. 2094391-71-4](/img/structure/B2985731.png)
4-[4-(6-Chloropyridazin-3-yl)-1,3-thiazol-2-yl]morpholine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[4-(6-Chloropyridazin-3-yl)-1,3-thiazol-2-yl]morpholine is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 4-[4-(6-Chloropyridazin-3-yl)-1,3-thiazol-2-yl]morpholine is not fully understood. However, it has been suggested that this compound exerts its effects by modulating various signaling pathways, including the PI3K/Akt/mTOR pathway and the MAPK/ERK pathway. It has also been suggested that this compound may interact with various receptors, including the dopamine D2 receptor and the sigma-1 receptor.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. In cancer research, this compound has been shown to induce apoptosis and inhibit cell proliferation. In neuroscience, it has been shown to improve cognitive function and modulate neuronal activity. In cardiovascular disease, it has been shown to reduce inflammation and prevent atherosclerosis.
Advantages and Limitations for Lab Experiments
One advantage of using 4-[4-(6-Chloropyridazin-3-yl)-1,3-thiazol-2-yl]morpholine in lab experiments is its potential to modulate various signaling pathways and interact with various receptors, making it a versatile compound for studying various biological processes. However, one limitation is that the mechanism of action of this compound is not fully understood, which may make it difficult to interpret experimental results.
Future Directions
There are several future directions for the study of 4-[4-(6-Chloropyridazin-3-yl)-1,3-thiazol-2-yl]morpholine. One direction is to further investigate its potential as an anticancer agent and explore its efficacy in combination with other chemotherapeutic agents. Another direction is to explore its potential as a treatment for neurodegenerative diseases, such as Alzheimer's disease. Additionally, further studies are needed to better understand the mechanism of action of this compound and its potential interactions with various receptors and signaling pathways.
Synthesis Methods
The synthesis of 4-[4-(6-Chloropyridazin-3-yl)-1,3-thiazol-2-yl]morpholine involves the reaction of 6-chloro-3-nitropyridazine with 2-aminothiazole in the presence of a base to form 4-[4-(6-Chloropyridazin-3-yl)-1,3-thiazol-2-yl]nitrobenzene. This intermediate is then reduced using palladium on carbon to obtain the final product, this compound.
Scientific Research Applications
4-[4-(6-Chloropyridazin-3-yl)-1,3-thiazol-2-yl]morpholine has been studied for its potential applications in various fields, including cancer research, neuroscience, and cardiovascular disease. In cancer research, this compound has shown promising results as a potential anticancer agent by inhibiting the growth of cancer cells. In neuroscience, it has been studied for its potential to modulate neuronal activity and improve cognitive function. In cardiovascular disease, it has been studied for its potential to reduce inflammation and prevent atherosclerosis.
Properties
IUPAC Name |
4-[4-(6-chloropyridazin-3-yl)-1,3-thiazol-2-yl]morpholine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11ClN4OS/c12-10-2-1-8(14-15-10)9-7-18-11(13-9)16-3-5-17-6-4-16/h1-2,7H,3-6H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GLMNILZOAIHUFH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2=NC(=CS2)C3=NN=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11ClN4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.75 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.